Cas no 1181533-47-0 (2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide)

• Product Name: 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide
• CAS No: 1181533-47-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5695277
• PubChem ID: 45867296
• Update Time: 2025-10-18

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Z281498318
• EN300-733020
• AKOS034040726
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide
• 1181533-47-0
• 1,4-Benzodioxin-6-acetamide, N-ethoxy-2,3-dihydro-
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide

• Inchi： 1S/C12H15NO4/c1-2-17-13-12(14)8-9-3-4-10-11(7-9)16-6-5-15-10/h3-4,7H,2,5-6,8H2,1H3,(H,13,14)
• InChI Key： SSMUIPUMARGLES-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(CC(NOCC)=O)=CC1=2

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)

Additional information on 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide

Introduction to 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide (CAS No: 1181533-47-0)

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide, identified by the Chemical Abstracts Service Number (CAS No) 1181533-47-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the benzodioxin class, a structural motif known for its diverse biological activities and utility in medicinal chemistry. The presence of a dihydrobenzodioxin core, combined with an ethoxyacetamide substituent, endows this compound with unique chemical properties that make it a promising candidate for further exploration in drug discovery and molecular research.

The structural framework of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide incorporates a six-membered aromatic ring system fused with an oxygen-containing heterocycle. This arrangement is reminiscent of natural products and pharmacophores that have demonstrated efficacy in various therapeutic contexts. The dihydrobenzodioxin scaffold is particularly noteworthy due to its structural similarity to molecules such as salicin and podophyllotoxin derivatives, which have been extensively studied for their anti-inflammatory and antitumor properties.

In recent years, there has been growing interest in modifying benzodioxin derivatives to enhance their pharmacological profiles. The introduction of an ethoxyacetamide group at the 6-position of the dihydrobenzodioxin ring introduces a polar moiety that can influence solubility, metabolic stability, and binding interactions with biological targets. This modification has been strategically employed in the development of novel compounds aimed at modulating enzyme activity and receptor binding. For instance, related derivatives have shown potential in inhibiting enzymes involved in inflammatory pathways, making this class of compounds attractive for therapeutic applications.

From a synthetic chemistry perspective, 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide represents an interesting challenge for organic chemists. The synthesis of this compound requires careful consideration of regioselectivity and functional group compatibility to ensure high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been explored to access enantiomerically pure forms of this molecule. Such approaches are crucial for developing drug candidates that exhibit optimal pharmacological activity while minimizing off-target effects.

The biological activity of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide has been the subject of several preliminary studies. Preliminary in vitro assays have suggested that this compound may exhibit modulatory effects on key signaling pathways implicated in diseases such as cancer and neurodegeneration. The benzodioxin core is known to interact with various proteins and enzymes, potentially leading to altered cellular behavior. Additionally, the ethoxyacetamide moiety may contribute to enhanced binding affinity by forming hydrogen bonds or other non-covalent interactions with biological targets.

One particularly compelling area of investigation has been the potential application of this compound in oncology research. Benzodioxin derivatives have been reported to interfere with microtubule dynamics and inhibit tyrosine kinases—both critical targets in cancer therapy. The structural features of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide suggest that it may mimic or modulate the activity of natural product-inspired chemotherapeutic agents. Further preclinical studies are warranted to elucidate its mechanism of action and evaluate its potential as a single agent or in combination regimens.

Another promising application lies in neuroprotective research. The dihydrobenzodioxin scaffold is structurally related to compounds that have shown efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ethoxyacetamide group may enhance blood-brain barrier penetration or prolong systemic exposure—key factors for therapeutic success in central nervous system disorders. Recent advances in computational modeling have enabled researchers to predict the binding affinity and metabolic stability of this compound with high precision, facilitating the design of optimized analogs.

The synthesis and characterization of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide also highlight the importance of analytical techniques in modern drug discovery. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming molecular structure and purity. These methods provide critical data for understanding how the compound interacts with biological systems at both molecular and cellular levels.

In conclusion,2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-ethoxyacetamide (CAS No: 1181533-47-0) represents a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its unique combination of chemical features makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological activities associated with benzodioxin derivatives,this compound will undoubtedly remain a focal point for innovation in pharmaceutical science.